4-Bromo-6-nitro-3H-isobenzofuran-1-one
Overview
Description
“4-Bromo-6-nitro-3H-isobenzofuran-1-one” is a chemical compound with the molecular formula C8H4BrNO4 . It is a derivative of isobenzofuranone .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a isobenzofuranone core with a bromine atom at the 4th position and a nitro group at the 6th position . The average mass of the molecule is 258.026 Da and the monoisotopic mass is 256.932373 Da .Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . More specific physical and chemical properties are not provided in the sources retrieved.properties
CAS RN |
1048917-99-2 |
|---|---|
Molecular Formula |
C8H4BrNO4 |
Molecular Weight |
258.03 g/mol |
IUPAC Name |
4-bromo-6-nitro-3H-2-benzofuran-1-one |
InChI |
InChI=1S/C8H4BrNO4/c9-7-2-4(10(12)13)1-5-6(7)3-14-8(5)11/h1-2H,3H2 |
InChI Key |
RKMFHUQFWOQVGC-UHFFFAOYSA-N |
SMILES |
C1C2=C(C=C(C=C2Br)[N+](=O)[O-])C(=O)O1 |
Canonical SMILES |
C1C2=C(C=C(C=C2Br)[N+](=O)[O-])C(=O)O1 |
Origin of Product |
United States |
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